N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine

• Molecular Formula: C16H13N7S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-methyl-5-(1-phenyltetrazol-5-yl)-4-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C16H13N7S/c1-17-16-18-10-12(14(19-16)13-8-5-9-24-13)15-20-21-22-23(15)11-6-3-2-4-7-11/h2-10H,1H3,(H,17,18,19)
• InChI Key: HASXIFPLJKXPKX-UHFFFAOYSA-N
• SMILES: CNC1=NC=C(C(=N1)C2=CC=CS2)C3=NN=NN3C4=CC=CC=C4

Description

N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine, also known as MRS1477, is a small molecule compound that has been extensively studied for its potential use in various scientific research applications. This compound has shown promising results in the fields of neuroscience, immunology, and cancer research, among others.

Mechanism of Action

The mechanism of action of N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine involves the modulation of purinergic receptors, specifically the P2X7 receptor. This receptor is involved in various biological processes, including cell death, inflammation, and immune responses. N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine has been shown to inhibit the activation of the P2X7 receptor, leading to a reduction in inflammation and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine are largely dependent on the specific research application. In neuroscience, this compound has been shown to modulate synaptic transmission and neuronal excitability, leading to potential benefits in the treatment of neurodegenerative diseases. In immunology, N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine has been shown to inhibit T cell activation and reduce the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine in lab experiments is its specificity for the P2X7 receptor. This allows researchers to study the effects of modulating this receptor without the potential confounding effects of non-specific compounds. However, one limitation of using N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine is its potential toxicity at high concentrations. This can limit the range of concentrations that can be used in lab experiments.

Future Directions

There are several future directions for the study of N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine. In neuroscience, this compound could be further studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In immunology, N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine could be studied for its potential use in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, the potential toxicity of N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine could be further studied to determine safe concentrations for use in lab experiments.

Synthesis Methods

The synthesis of N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine involves several steps, starting with the reaction of 2-thiophenecarboxylic acid with chloroacetonitrile to form 2-thienylacetonitrile. The resulting compound is then reacted with 2-aminopyrimidine to obtain 4-(2-thienyl)-2-pyrimidinylamine. Finally, the compound is reacted with 1-phenyl-1H-tetrazole-5-thiol and N-methyl-N-(3-aminopropyl)methylamine to obtain N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine, or N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine.

Scientific Research Applications

N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience. N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine has been shown to modulate the activity of purinergic receptors, which are involved in various neurological processes, including synaptic transmission, neuronal excitability, and neuroinflammation. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In addition to its potential use in neuroscience, N-methyl-N-[5-(1-phenyl-1H-tetraazol-5-yl)-4-(2-thienyl)-2-pyrimidinyl]amine has also been studied for its immunomodulatory properties. This compound has been shown to inhibit the activation of T cells and the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis.